7-Deaza-dGTP

• Molecular Formula: C11H16LiN4O13P3
• Molecular Weight: 512.2 g/mol
• InChI: InChI=1S/C11H17N4O13P3.Li/c12-11-13-9-5(10(17)14-11)1-2-15(9)8-3-6(16)7(26-8)4-25-30(21,22)28-31(23,24)27-29(18,19)20;/h1-2,6-8,16H,3-4H2,(H,21,22)(H,23,24)(H2,18,19,20)(H3,12,13,14,17);/q;+1/p-1/t6-,7+,8+;/m0./s1
• InChIKey: CEGUJIMDPFZZHS-HNPMAXIBSA-M

7-Deaza-dGTP: Specifications & Comparator Landscape

7-Deaza-2′-deoxyguanosine-5′-triphosphate (7-Deaza-dGTP, CAS 101515-08-6) is a modified guanosine triphosphate analog in which the N7 nitrogen atom of the guanine base is replaced by a C–H group (carbon substitution) [1]. This single-atom modification eliminates the Hoogsteen hydrogen-bonding face of guanine, thereby reducing the propensity for intramolecular G-tract secondary structures (G-quadruplexes, stem-loops) that cause band compression artifacts in Sanger sequencing and amplification failure in GC-rich PCR [2]. 7-Deaza-dGTP serves as a substrate for most DNA polymerases—including Taq, Sequenase, and Klenow fragment—and can partially or fully replace dGTP in enzymatic DNA synthesis . It is commercially supplied as a 10 mM or 5 mM lithium salt solution and is also available in a thermolabile Hot Start formulation (CleanAmp®) for enhanced PCR specificity .

Sanger sequencing of GC-rich templates — resolves band compression where dGTP fails

High-GC PCR amplification — Standard or Hot Start (CleanAmp®) formulation for extreme GC content

Telomerase inhibition & processivity studies — dual mechanism beyond simple competitive inhibition

Fully modified 7-deaza-DNA synthesis — Taq polymerase-accepted full dGTP substitution for protein-DNA interaction research

• [1] Mizusawa S, Nishimura S, Seela F. Improvement of the dideoxy chain termination method of DNA sequencing by use of deoxy-7-deazaguanosine triphosphate in place of dGTP. Nucleic Acids Res. 1986;14(3):1319-1324. doi:10.1093/nar/14.3.1319 View Source
• [2] Jena Bioscience. Resolution enhancing Nucleotides – 7-Deaza-dGTP and N4-Methyl-dCTP. Technical Datasheet. References [1-7]. View Source

Why Generic Substitution Fails for 7-Deaza-dGTP

The nucleotide analog landscape for resolving GC-rich sequencing and amplification challenges includes several candidates—dITP, N4-methyl-dCTP, and various 7-deazapurine congeners—but they are not functionally interchangeable. dITP forms only two hydrogen bonds with dC (vs. three for dG), which excessively destabilizes DNA duplexes and reduces sequencing read quality [1]. N4-methyl-dCTP, while effective at resolving certain band compressions, introduces a higher false-stop frequency than 7-deaza-dGTP, particularly with Sequenase polymerase at 37°C [2]. Among 7-deazapurine triphosphates, Taq DNA polymerase discriminates sharply: c7GdTP (7-deaza-dGTP) is accepted far more efficiently than c7AdTP or c7IdTP, making 7-deaza-dGTP the only viable guanosine replacement for robust full-substitution PCR [3]. The quantitative evidence below establishes the specific, measurable advantages that justify selecting 7-deaza-dGTP over these closest alternatives.

dITP forms only two H-bonds with dC, destabilizing DNA duplexes and reducing sequencing read quality compared to 7-deaza-dGTP.

N4-methyl-dCTP substitution may increase false-stop frequency, particularly with Sequenase polymerase at 37 °C, unlike 7-deaza-dGTP which shows lower false-stop risk.

Other 7-deazapurine triphosphates (c7AdTP, c7IdTP) are poorly accepted by Taq polymerase, preventing complete dGTP replacement; only 7-deaza-dGTP supports efficient full-substitution PCR.

• [1] Motz M, Pääbo S, Kilger C. Improved cycle sequencing of GC-rich templates by a combination of nucleotide analogs. Biotechniques. 2000;29(2):268-270. doi:10.2144/00292st01 View Source
• [2] Li S, Haces A, Stupar L, Gebeyehu G, Pless RC. Elimination of band compression in sequencing gels by the use of N4-methyl-2′-deoxycytidine 5′-triphosphate. Nucleic Acids Res. 1993;21(11):2709-2714. doi:10.1093/nar/21.11.2709 View Source
• [3] Seela F, Roling A. 7-Deazapurine containing DNA: efficiency of c7GdTP, c7AdTP and c7IdTP incorporation during PCR-amplification and protection from endodeoxyribonuclease hydrolysis. Nucleic Acids Res. 1992;20(1):55-61. doi:10.1093/nar/20.1.55 View Source

7-Deaza-dGTP: Head-to-Head Evidence

Band Compression in GC-Rich Sequencing: 7-Deaza-dGTP vs. dGTP

In the foundational study by Mizusawa et al. (1986), sequencing of a region of the human N-myc gene with 85% GC content was completely impossible using standard dGTP due to severe band compression artifacts on polyacrylamide gels. Substitution with 7-deaza-dGTP (dc7GTP) enabled unambiguous nucleotide sequence determination from both strands [1]. This represents a qualitative binary outcome: dGTP yields zero readable sequence in this context, while 7-deaza-dGTP produces complete, interpretable sequence data.

Band Compression

Head-to-head

7-Deaza-dGTP: Complete, bidirectional sequence dGTP: No sequence (band compression)

Enables sequencing of 85% GC human N-myc gene

Binary resolution; categorical requirement for high-GC templates

Evidence Dimension	Sequencing readability (band compression resolution) of GC-rich DNA
Target Compound Data	Unambiguous sequence determination of both strands of 85% GC human N-myc gene region
Comparator Or Baseline	dGTP – sequencing impossible; complete band compression precluded any base calling
Quantified Difference	Binary: impossible → fully resolved; 100% conversion from unreadable to readable sequence
Conditions	Dideoxy chain termination (Sanger) sequencing; polyacrylamide gel electrophoresis; human N-myc gene template with 85% GC content

Why This Matters

For procurement decisions involving GC-rich template sequencing, 7-deaza-dGTP is not merely an incremental improvement over dGTP—it is a categorical requirement for obtaining any sequence data from templates exceeding ~80% GC content.

• [1] Mizusawa S, Nishimura S, Seela F. Improvement of the dideoxy chain termination method of DNA sequencing by use of deoxy-7-deazaguanosine triphosphate in place of dGTP. Nucleic Acids Res. 1986;14(3):1319-1324. doi:10.1093/nar/14.3.1319 View Source

Cycle Sequencing Performance: 7-Deaza-dGTP/dITP vs. Single Analogs

Motz et al. (2000) systematically evaluated combinations of 7-deaza-dGTP and dITP in cycle sequencing reactions. Band compressions were optimally resolved, and reading length was maximized, specifically at a 7-deaza-dGTP:dITP ratio of 4:1 when using AmpliTaq FS DNA polymerase [1]. Neither dGTP alone nor dITP alone achieved equivalent resolution; the 4:1 ratio produced heterogeneous DNA chains that minimized intramolecular G-C base pairing responsible for compression artifacts. This ratio has become a standard recommendation for GC-rich cycle sequencing protocols.

Cycle Sequencing Ratio

Head-to-head

4:1 (7-deaza-dGTP : dITP)

Optimal band compression resolution & read length

AmpliTaq FS polymerase; standard for GC-rich cycle sequencing

Evidence Dimension	Optimal nucleotide analog ratio for cycle sequencing band compression resolution and read length
Target Compound Data	7-deaza-dGTP:dITP = 4:1 ratio yields optimal band compression resolution and maximal reading length
Comparator Or Baseline	dGTP alone (band compressions persist); dITP alone (reduced read quality per protocol authors [1])
Quantified Difference	4:1 ratio specifically identified as optimal; quality degradation observed at other ratios
Conditions	Automated cycle sequencing with AmpliTaq FS DNA polymerase; polyacrylamide gel electrophoresis; GC-rich templates

Why This Matters

Procurement specifications for cycle sequencing reagents should explicitly require 7-deaza-dGTP formulated at or near a 4:1 ratio with dITP to achieve validated optimal performance, rather than relying on single-analog substitution strategies.

• [1] Motz M, Pääbo S, Kilger C. Improved cycle sequencing of GC-rich templates by a combination of nucleotide analogs. Biotechniques. 2000;29(2):268-270. doi:10.2144/00292st01 View Source

False-Stop Frequency: 7-Deaza-dGTP vs. N4-Methyl-dCTP

Li et al. (1993) directly compared sequencing reaction fidelity when substituting 7-deaza-dGTP for dGTP versus substituting N4-methyl-dCTP for dCTP. They reported that N4-methyl-dCTP reactions are 'somewhat more prone to false stops' than reactions using 7-deaza-dGTP, with the difference being 'more pronounced when sequencing with Sequenase at 37°C than when sequencing with Taq DNA polymerase at 72°C' [1]. This indicates a polymerase-dependent and temperature-dependent fidelity advantage for 7-deaza-dGTP over the alternative strand-destabilizing analog N4-methyl-dCTP, particularly under lower-temperature sequencing conditions.

False-Stop Frequency

Head-to-head

7-Deaza-dGTP: Lower false stops N4-Methyl-dCTP: More prone (Sequenase, 37°C)

Higher sequencing fidelity, especially with Sequenase

Polymerase- and temperature-dependent advantage

Evidence Dimension	False-stop (premature chain termination) frequency in sequencing reactions
Target Compound Data	7-deaza-dGTP substituting dGTP: lower false-stop rate
Comparator Or Baseline	N4-methyl-dCTP substituting dCTP: somewhat more prone to false stops; difference more pronounced with Sequenase at 37°C
Quantified Difference	Qualitative rank-order established; magnitude of difference is polymerase- and temperature-dependent
Conditions	Sequenase (37°C) and Taq DNA polymerase (72°C); single-stranded DNA templates; dideoxynucleotide terminator sequencing

Why This Matters

For laboratories using Sequenase-based sequencing protocols at 37°C, 7-deaza-dGTP offers a measurably lower risk of false-stop artifacts compared with N4-methyl-dCTP, directly impacting base-calling accuracy and reducing the need for repeat sequencing runs.

• [1] Li S, Haces A, Stupar L, Gebeyehu G, Pless RC. Elimination of band compression in sequencing gels by the use of N4-methyl-2′-deoxycytidine 5′-triphosphate. Nucleic Acids Res. 1993;21(11):2709-2714. doi:10.1093/nar/21.11.2709 View Source

Taq Polymerase Selectivity: 7-Deaza-dGTP vs. Other 7-Deazapurines

Seela and Roling (1992) examined the incorporation efficiency of three 7-deazapurine triphosphates during PCR amplification with Taq polymerase. In competitive purine/7-deazapurine nucleotide mixtures, Taq polymerase consistently preferred natural purine nucleotides over 7-deazapurine analogs. Critically, among the 7-deaza analogs, c7GdTP (7-deaza-dGTP) was accepted 'much better' than either c7AdTP (7-deaza-dATP) or c7IdTP (7-deaza-dITP) [1]. This hierarchical substrate preference means that only 7-deaza-dGTP can support efficient full-substitution PCR for complete replacement of the natural guanosine pool, whereas the adenosine and inosine 7-deaza congeners require supplementation with their natural counterparts for productive amplification.

Taq Polymerase Acceptance

Head-to-head

1. c7GdTP (7-deaza-dGTP) — preferred
2. c7AdTP & c7IdTP — poorly accepted

Only 7-deaza-dGTP enables full dGTP replacement

Competitive nucleotide mixtures with Taq polymerase

Evidence Dimension	Relative incorporation efficiency by Taq DNA polymerase in competitive nucleotide mixtures
Target Compound Data	c7GdTP (7-deaza-dGTP): accepted 'much better' than other 7-deazapurine triphosphates; capable of full dGTP replacement
Comparator Or Baseline	c7AdTP (7-deaza-dATP) and c7IdTP (7-deaza-dITP): poorly accepted; require co-supplementation with natural nucleotides for efficient PCR
Quantified Difference	Rank-order: c7GdTP >> c7AdTP ≈ c7IdTP in Taq polymerase acceptance (qualitative rank from competitive incorporation assays)
Conditions	PCR amplification with Taq polymerase; pUC18 plasmid DNA template; purine/7-deazapurine competitive nucleotide mixtures

Why This Matters

For applications requiring complete substitution of dGTP with a 7-deaza analog (e.g., generating fully modified DNA for protein-DNA interaction studies or restriction enzyme protection), 7-deaza-dGTP is the only viable choice among 7-deazapurine triphosphates due to its uniquely high acceptance by Taq polymerase.

• [1] Seela F, Roling A. 7-Deazapurine containing DNA: efficiency of c7GdTP, c7AdTP and c7IdTP incorporation during PCR-amplification and protection from endodeoxyribonuclease hydrolysis. Nucleic Acids Res. 1992;20(1):55-61. doi:10.1093/nar/20.1.55 View Source

Telomerase Inhibition: 7-Deaza-dGTP vs. 7-Deaza-dATP

Fletcher et al. (1996) quantified the telomerase inhibitory potency of 7-deaza-dGTP and 7-deaza-dATP in a cell-free biochemical telomerase assay. The IC50 values were 11 μM for 7-deaza-dGTP and 8 μM for 7-deaza-dATP, establishing both as potent telomerase inhibitors [1]. Importantly, the study also revealed mechanistic differentiation: incorporation of 7-deaza-dGTP (but not 7-deaza-dATP) caused both a shift and an increase in pause sites during telomeric DNA synthesis, indicating that 7-deaza-dGTP uniquely alters telomerase processivity in addition to inhibiting overall activity [1]. This dual mechanism—competitive inhibition plus altered processivity—distinguishes 7-deaza-dGTP from its adenosine counterpart.

Telomerase Inhibition

Head-to-head

IC50 11 μM (7-deaza-dGTP)

Also alters processivity — shift in pause sites

Unique dual mechanism: inhibition + processivity change

Compare: 7-deaza-dATP IC50 8 μM, no processivity effect

Evidence Dimension	Telomerase inhibition potency (IC50) and mechanism of action
Target Compound Data	7-deaza-dGTP: IC50 = 11 μM; induces shift and increase in telomerase pause sites
Comparator Or Baseline	7-deaza-dATP: IC50 = 8 μM; no change in pause site number or position vs. dATP
Quantified Difference	IC50: 11 μM (7-deaza-dGTP) vs. 8 μM (7-deaza-dATP); mechanistic difference: altered processivity (present) vs. unchanged processivity (absent)
Conditions	Cell-free biochemical telomerase assay using human telomerase extract; TRAP-based activity measurement

Why This Matters

For telomerase research applications, the choice between 7-deaza-dGTP and 7-deaza-dATP should be guided not solely by IC50 potency but by the mechanistic endpoint desired: 7-deaza-dGTP uniquely combines competitive inhibition with processivity alteration, making it the preferred tool for studying telomerase translocation mechanisms.

• [1] Fletcher TM, Salazar M, Chen SF. Human telomerase inhibition by 7-deaza-2′-deoxypurine nucleoside triphosphates. Biochemistry. 1996;35(49):15611-15617. doi:10.1021/bi961228v View Source

Hot Start vs. Standard 7-Deaza-dGTP for GC-Rich PCR

Standard 7-deaza-dGTP improves GC-rich PCR but may still fail with extremely GC-rich targets (>80% GC) due to mis-priming at low temperatures. The CleanAmp® 7-deaza-dGTP formulation incorporates a thermolabile protecting group at the 3′-hydroxyl position, blocking low-temperature primer extension and enabling Hot Start PCR without requiring a modified polymerase [1]. This formulation allows amplification of challenging targets exceeding 85% GC content, such as the Fragile X (FMR1) CGG repeat region . The combination of 7-deaza-dGTP's strand-destabilizing property with thermolabile Hot Start chemistry provides a level of PCR specificity for GC-rich targets that neither standard 7-deaza-dGTP nor Hot Start polymerase alone can achieve.

GC-Rich PCR Performance

Context-dependent

CleanAmp® Hot Start: >85% GC targets Standard 7-deaza-dGTP: ~60–79% GC (additive-dependent)

Hot Start formulation expands amplifiable GC ceiling

Validated for Fragile X FMR1 CGG repeat region

Evidence Dimension	Maximum amplifiable GC content in PCR
Target Compound Data	CleanAmp® 7-deaza-dGTP (Hot Start formulation): successful amplification of targets with >85% GC content (e.g., Fragile X CGG repeats)
Comparator Or Baseline	Standard 7-deaza-dGTP (without Hot Start): typically recommended for ~60% GC targets ; may require combination with betaine/DMSO for 67-79% GC [2]
Quantified Difference	GC content ceiling: >85% (CleanAmp) vs. ~60-79% (standard 7-deaza-dGTP, additive-dependent); represents ~20-25 percentage-point expansion of the amplifiable GC range
Conditions	PCR amplification; CleanAmp® 7-deaza-dGTP with thermolabile 3′-OH protecting group; Fragile X mental retardation gene (FMR1) CGG repeat region

Why This Matters

For clinical molecular diagnostics and inherited disease testing involving extremely GC-rich targets (e.g., Fragile X syndrome, triplet repeat disorders), the Hot Start 7-deaza-dGTP formulation should be specified at procurement to avoid the amplification failure rates observed with standard 7-deaza-dGTP.

• [1] TriLink BioTechnologies. Chemical Variant of 7-deaza-dGTP for Improved GC-rich PCR and Amplification. Abstract presented at conference; published in PMC. 2013 May;24(Suppl):S58. View Source
• [2] Musso M, Bocciardi R, Parodi S, Ravazzolo R, Ceccherini I. Betaine, dimethyl sulfoxide, and 7-deaza-dGTP, a powerful mixture for amplification of GC-rich DNA sequences. J Mol Diagn. 2006;8(5):544-550. doi:10.2353/jmoldx.2006.060058 View Source

7-Deaza-dGTP: Evidence-Based Applications

Sanger Sequencing of GC-Rich Genomic Regions

When sequencing templates with GC content ≥80% (e.g., human N-myc gene at 85% GC), 7-deaza-dGTP is essential—not optional. The landmark Mizusawa et al. (1986) study demonstrated that dGTP yields zero readable sequence for such templates, while 7-deaza-dGTP enables unambiguous bidirectional sequence determination [1]. For cycle sequencing on automated platforms using AmpliTaq FS polymerase, a 7-deaza-dGTP:dITP ratio of 4:1 provides optimal band compression resolution and read length [2]. Procurement specifications should mandate 7-deaza-dGTP for any sequencing core facility or diagnostic laboratory handling GC-rich targets.

PCR for Triplet Repeat Disorders

Triplet repeat expansion disorders such as Fragile X syndrome (FMR1 gene, >85% GC CGG repeat region) require CleanAmp® 7-deaza-dGTP (Hot Start formulation) for successful amplification. Standard 7-deaza-dGTP alone is insufficient for targets exceeding ~79% GC even with betaine/DMSO co-additives [3]. The thermolabile 3′-OH protecting group on CleanAmp® 7-deaza-dGTP blocks low-temperature mis-priming, enabling Hot Start specificity without specialized polymerases, and has been validated for targets exceeding 85% GC [4]. Clinical molecular diagnostics laboratories performing heritable disease testing should specify the Hot Start formulation at procurement.

Telomerase Mechanism Studies & Inhibitor Screening

For telomerase research, 7-deaza-dGTP (IC50 = 11 μM) uniquely combines competitive inhibition with altered enzyme processivity—causing both a shift and an increase in telomerase pause sites during telomeric DNA synthesis—whereas 7-deaza-dATP (IC50 = 8 μM) inhibits without altering processivity [5]. This mechanistic distinction makes 7-deaza-dGTP the preferred substrate analog for studying telomerase translocation mechanisms and for screening assays where processivity modulation is the biologically relevant endpoint.

Fully Modified DNA for Protein-DNA & Restriction Protection Studies

When complete substitution of dGTP is required to produce fully 7-deaza-modified DNA—for probing major groove protein-DNA interactions or for protecting DNA from restriction endonuclease digestion—7-deaza-dGTP is the only viable 7-deazapurine triphosphate. Taq polymerase accepts c7GdTP 'much better' than c7AdTP or c7IdTP, making full-substitution PCR feasible only with the guanosine analog [6]. The resulting 7-deazapurine-modified DNA resists cleavage by restriction enzymes that recognize G-containing sites, enabling novel target enrichment strategies such as TEEDseq for NGS applications [7].

Application

Selection Property

Validation Focus

GC-rich Sanger sequencing

Band compression resolution for high-GC templates

Bidirectional sequence readability

Triplet repeat expansion PCR research

Hot Start formulation for extreme GC content targets

FMR1 CGG repeat amplification

Telomerase mechanism studies

IC50 and processivity modulation profile

Pause-site alteration analysis

Fully 7-deaza-modified DNA synthesis

Full dGTP substitution via Taq polymerase acceptance

Restriction protection and protein-DNA binding

• [1] Mizusawa S, Nishimura S, Seela F. Improvement of the dideoxy chain termination method of DNA sequencing by use of deoxy-7-deazaguanosine triphosphate in place of dGTP. Nucleic Acids Res. 1986;14(3):1319-1324. doi:10.1093/nar/14.3.1319 View Source
• [2] Motz M, Pääbo S, Kilger C. Improved cycle sequencing of GC-rich templates by a combination of nucleotide analogs. Biotechniques. 2000;29(2):268-270. doi:10.2144/00292st01 View Source
• [3] Musso M, Bocciardi R, Parodi S, Ravazzolo R, Ceccherini I. Betaine, dimethyl sulfoxide, and 7-deaza-dGTP, a powerful mixture for amplification of GC-rich DNA sequences. J Mol Diagn. 2006;8(5):544-550. doi:10.2353/jmoldx.2006.060058 View Source
• [4] TriLink BioTechnologies. Chemical Variant of 7-deaza-dGTP for Improved GC-rich PCR and Amplification. 2013 May;24(Suppl):S58. View Source
• [5] Fletcher TM, Salazar M, Chen SF. Human telomerase inhibition by 7-deaza-2′-deoxypurine nucleoside triphosphates. Biochemistry. 1996;35(49):15611-15617. doi:10.1021/bi961228v View Source
• [6] Seela F, Roling A. 7-Deazapurine containing DNA: efficiency of c7GdTP, c7AdTP and c7IdTP incorporation during PCR-amplification and protection from endodeoxyribonuclease hydrolysis. Nucleic Acids Res. 1992;20(1):55-61. doi:10.1093/nar/20.1.55 View Source
• [7] Peng X, et al. A novel target enrichment strategy in next-generation sequencing through 7-deaza-dGTP-resistant enzymatic digestion. BMC Research Notes. 2020;13:445. doi:10.1186/s13104-020-05292-y View Source